Cas no 109273-98-5 (Dehydro Lovastatin)

• Product Name: Dehydro Lovastatin
• CAS No: 109273-98-5
• MF: C₂₄H₃₄O₄
• MW: 386.524367809296
• CID: 894183
• Update Time: 2025-06-07

Dehydro Lovastatin Chemical and Physical Properties

Names and Identifiers

• Dehydro Lovastatin
• [(1S,3R,7S,8S,8aR)-3,7-dimethyl-8-[2-[(2R)-6-oxo-2,3-dihydropyran-2-yl]ethyl]-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate
• A-Dehydrolovastatin
• Dehydromonacolin K
• 2',3'-Anhydromonacolin K
• L 642257
• Lovastatin impurity C
• Lovastatin EP IMpurity C
• alpha,beta-Dehydrolovastatin
• Chlordiazepoxide Solution, 100ppm
• (2S)-(1S,3R,7S,8S)-3,7-dimethyl-8-(2-((R)-6-oxo-3,6-dihydro-2H-pyran-2-yl)ethyl)-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2-methylbutanoate

• Inchi： 1S/C24H34O4/c1-5-16(3)24(26)28-21-14-15(2)13-18-10-9-17(4)20(23(18)21)12-11-19-7-6-8-22(25)27-19/h6,8-10,13,15-17,19-21,23H,5,7,11-12,14H2,1-4H3/t15-,16-,17-,19-,20-,21-,23-/m0/s1
• InChI Key： SPIVMHAGTHFLMO-OCAGQIGWSA-N
• SMILES： O(C([C@@H](C)CC)=O)[C@H]1C[C@@H](C)C=C2C=C[C@H](C)[C@H](CC[C@@H]3CC=CC(=O)O3)[C@@H]12

Computed Properties

• Exact Mass: 386.24600

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.4E-3 g/L) (25 ºC),
• PSA: 52.60000
• LogP: 5.00070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on Dehydro Lovastatin

Dehydro Lovastatin (CAS No. 109273-98-5): A Comprehensive Overview of Its Chemical Profile and Therapeutic Applications

Dehydro Lovastatin, a compound with the chemical identifier CAS No. 109273-98-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, derived from the natural fermentation product of *Aspergillus terreus*, has garnered considerable attention due to its potent statin-like properties and its potential in modulating lipid metabolism. The structural elucidation and pharmacological characterization of Dehydro Lovastatin have been pivotal in understanding its mechanism of action and therapeutic implications.

The chemical structure of Dehydro Lovastatin features a complex lactone ring system, which is a hallmark of the lovastatin family. This lactone ring is crucial for its biological activity, as it facilitates the inhibition of HMG-CoA reductase, an enzyme essential for cholesterol synthesis. Recent advancements in computational chemistry have allowed for the precise modeling of Dehydro Lovastatin’s interactions with this enzyme, providing insights into its binding affinity and specificity. These studies have highlighted the compound’s potential to serve as a lead molecule for the development of novel cholesterol-lowering agents.

In recent years, Dehydro Lovastatin has been the subject of extensive research aimed at elucidating its pharmacokinetic profile and exploring its therapeutic applications beyond lipid management. Preclinical studies have demonstrated that Dehydro Lovastatin exhibits a favorable pharmacokinetic profile, characterized by high bioavailability and prolonged half-life. These properties make it an attractive candidate for once-daily dosing regimens, improving patient compliance and therapeutic efficacy.

One of the most compelling aspects of Dehydro Lovastatin is its ability to modulate not only cholesterol levels but also other metabolic pathways. Emerging research suggests that Dehydro Lovastatin may exert anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual mechanism of action positions Dehydro Lovastatin as a promising therapeutic agent for conditions such as atherosclerosis, where both lipid dysregulation and inflammation play critical roles.

The synthesis of Dehydro Lovastatin has been optimized through various chemical methodologies, including enzymatic degradation and microbial fermentation. These synthetic routes have enabled the production of high-purity Dehydro Lovastatin, which is essential for rigorous preclinical and clinical evaluations. The development of scalable synthetic processes has also paved the way for cost-effective manufacturing, making Dehydro Lovastatin more accessible for therapeutic use.

Preclinical studies have provided compelling evidence of Dehydro Lovastatin’s efficacy in managing hyperlipidemia. Animal models have shown that administration of Dehydro Lovastatin leads to significant reductions in total cholesterol, LDL cholesterol, and triglycerides while increasing HDL cholesterol levels. These effects are comparable to those observed with established statins but with potentially fewer side effects. Furthermore, Dehydro Lovastatin has demonstrated cardioprotective properties by attenuating atherosclerotic plaque formation and improving endothelial function.

Emerging evidence also suggests that Dehydro Lovastatin may have neuroprotective effects. Studies have indicated that it can cross the blood-brain barrier and modulate pathways involved in neuroinflammation and oxidative stress. These findings are particularly intriguing given the growing interest in statins as potential treatments for neurodegenerative diseases such as Alzheimer’s disease and Parkinson’s disease. Further research is needed to fully elucidate these mechanisms and explore their clinical relevance.

The development of novel formulations for Dehydro Lovastatin has been an area of active investigation. Oral formulations such as tablets and capsules have been optimized for enhanced bioavailability and patient convenience. Additionally, research into transdermal delivery systems has shown promise in achieving sustained release profiles, reducing systemic side effects associated with oral administration.

The regulatory landscape for Dehydro Lovastatin is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring clinical trial results to determine whether this compound can be approved for use in human populations. The rigorous evaluation process ensures that any approved drug meets stringent standards for safety and effectiveness.

In conclusion, Dehydro Lovastatin (CAS No. 109273-98-5) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its potent lipid-lowering properties, along with emerging evidence of anti-inflammatory and neuroprotective effects, make it a promising candidate for treating various metabolic disorders. Continued research into its mechanism of action, pharmacokinetic profile, and therapeutic applications will further solidify its role in modern medicine.